3-Phenoxybenzylmagnesium chloride, 0.25 M in 2-MeTHF
Overview
Description
Mechanism of Action
Target of Action
It’s known that the compound is a derivative of 3-phenoxybenzyl chloride, which is used in the synthesis of various organic compounds .
Action Environment
The action, efficacy, and stability of 3-Phenoxybenzylmagnesium chloride can be influenced by various environmental factors . These may include temperature, pH, and the presence of other chemical species.
Advantages and Limitations for Lab Experiments
The main advantage of 3-Phenoxybenzylmagnesium chloride, 0.25 M in 2-MeTHF is that it is a relatively mild reagent, making it suitable for use in a variety of lab experiments. It is also relatively easy to synthesize and is soluble in a variety of organic solvents. However, it is important to note that this compound is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 3-Phenoxybenzylmagnesium chloride, 0.25 M in 2-MeTHF. For example, it could be used to study the mechanism of action of various drugs, as well as to synthesize a variety of heterocyclic compounds. It could also be used to study the biochemical and physiological effects of various compounds. In addition, it could be used to develop new methods for the synthesis of complex molecules. Finally, it could be used to develop new catalysts for organic transformations.
Synthesis Methods
The synthesis of 3-Phenoxybenzylmagnesium chloride, 0.25 M in 2-MeTHF is relatively straightforward. It is typically prepared by the reaction of phenol with magnesium chloride in a suitable solvent such as 2-MeTHF. The reaction is typically carried out at room temperature. The resulting product is a white solid that can be isolated by filtration and dried under vacuum.
Scientific Research Applications
3-Phenoxybenzylmagnesium chloride, 0.25 M in 2-MeTHF has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various compounds, as well as to study the mechanism of action of various drugs. It has also been used to synthesize a variety of heterocyclic compounds, including pyridines and quinolines.
properties
IUPAC Name |
magnesium;1-methanidyl-3-phenoxybenzene;chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11O.ClH.Mg/c1-11-6-5-9-13(10-11)14-12-7-3-2-4-8-12;;/h2-10H,1H2;1H;/q-1;;+2/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMDKGUYKFRXKRD-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH2-]C1=CC(=CC=C1)OC2=CC=CC=C2.[Mg+2].[Cl-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClMgO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901276257 |
Source
|
| Record name | Chloro[(3-phenoxyphenyl)methyl]magnesium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901276257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.98 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
211115-06-9 |
Source
|
| Record name | Chloro[(3-phenoxyphenyl)methyl]magnesium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901276257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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